Cas no 854107-53-2 (3-(2-Methylphenyl)-2-((Z)-propylimino)thiazolidin-4-one)

• Product Name: 3-(2-Methylphenyl)-2-((Z)-propylimino)thiazolidin-4-one
• CAS No: 854107-53-2
• MF: C₁₃H₁₆N₂OS
• MW: 248.343941688538
• MDL: MFCD22419938
• CID: 4553145
• PubChem ID: 24956672
• Update Time: 2025-11-01

3-(2-Methylphenyl)-2-((Z)-propylimino)thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(2-Methylphenyl)-2-((Z)-propylimino)thiazolidin-4-one
• (2Z)-3-(2-Methylphenyl)-2-(propylimino)-4-thiazolidinone (ACI)
• SCHEMBL946005
• 3-(2-methylphenyl)-2-propylimino-1,3-thiazolidin-4-one
• (Z)-2-(propylimino)-3-(o-tolyl)thiazolidin-4-one
• 3-(2-methylphenyl)-2-(propylimino)-1,3-thiazolidin-4-one
• AKOS037650714
• SCHEMBL946007
• 854107-53-2
• (2Z)-3-(2-methylphenyl)-2-(propylimino)-1,3-thiazolidin-4-one
• CS-15209
• C13165
• MFCD22419938
• CS-B1608
• (2Z)-3-(2-Methylphenyl)-2-(propylimino)-4-thiazolidinone

• MDL： MFCD22419938
• Inchi： 1S/C13H16N2OS/c1-3-8-14-13-15(12(16)9-17-13)11-7-5-4-6-10(11)2/h4-7H,3,8-9H2,1-2H3/b14-13-
• InChI Key： OYBHACSOBWDLDC-YPKPFQOOSA-N
• SMILES： N(=C1/SCC(=O)N/1C1C=CC=CC=1C)/CCC

Computed Properties

• Exact Mass: 248.09833431g/mol
• Monoisotopic Mass: 248.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58
• XLogP3: 3.2

Additional information on 3-(2-Methylphenyl)-2-((Z)-propylimino)thiazolidin-4-one

3-(2-Methylphenyl)-2-((Z)-propylimino)thiazolidin-4-one (CAS No. 854107-53-2): An Overview

3-(2-Methylphenyl)-2-((Z)-propylimino)thiazolidin-4-one (CAS No. 854107-53-2) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the thiazolidinone class, which is known for its diverse biological activities, including antimicrobial, anti-inflammatory, and antitumor properties.

The chemical structure of 3-(2-Methylphenyl)-2-((Z)-propylimino)thiazolidin-4-one features a thiazolidinone ring fused with a substituted phenyl group and a propylimino moiety. The presence of these functional groups imparts specific pharmacological characteristics that make it an attractive candidate for drug development. Recent studies have highlighted its potential as a lead compound in the discovery of novel therapeutics for various diseases.

In the context of antimicrobial activity, 3-(2-Methylphenyl)-2-((Z)-propylimino)thiazolidin-4-one has shown promising results against both Gram-positive and Gram-negative bacteria. A study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent antibacterial activity against methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli, two common pathogens responsible for hospital-acquired infections. The mechanism of action is believed to involve the disruption of bacterial cell wall synthesis, thereby inhibiting bacterial growth and proliferation.

Beyond its antimicrobial properties, 3-(2-Methylphenyl)-2-((Z)-propylimino)thiazolidin-4-one has also demonstrated significant anti-inflammatory effects. In vitro studies have shown that it can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound may have therapeutic potential in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The antitumor activity of 3-(2-Methylphenyl)-2-((Z)-propylimino)thiazolidin-4-one has also been extensively investigated. Research published in Cancer Letters reported that this compound exhibited selective cytotoxicity against various human cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism underlying its antitumor effects is thought to involve the induction of apoptosis and the inhibition of cell cycle progression. These findings highlight its potential as a novel anticancer agent with broad-spectrum activity.

In addition to its biological activities, the synthetic accessibility of 3-(2-Methylphenyl)-2-((Z)-propylimino)thiazolidin-4-one is another factor that contributes to its appeal in drug development. The compound can be synthesized through a series of well-defined chemical reactions, making it amenable to large-scale production. This synthetic flexibility allows for the introduction of structural modifications to optimize its pharmacological properties and enhance its therapeutic efficacy.

The pharmacokinetic profile of 3-(2-Methylphenyl)-2-((Z)-propylimino)thiazolidin-4-one has also been studied to evaluate its suitability as a drug candidate. Preclinical studies have shown that it exhibits favorable oral bioavailability and good tissue distribution, which are essential characteristics for an effective therapeutic agent. Furthermore, the compound has demonstrated low toxicity in animal models, suggesting a favorable safety profile.

In conclusion, 3-(2-Methylphenyl)-2-((Z)-propylimino)thiazolidin-4-one (CAS No. 854107-53-2) is a promising compound with a wide range of biological activities, including antimicrobial, anti-inflammatory, and antitumor properties. Its unique chemical structure and favorable pharmacological profile make it an attractive lead compound for further drug development. Ongoing research aims to elucidate its mechanisms of action and optimize its therapeutic potential for various clinical applications.